Cas no 1555553-62-2 (4-methoxy-1-(4-methylphenyl)butane-1,3-dione)

• Product Name: 4-methoxy-1-(4-methylphenyl)butane-1,3-dione
• CAS No: 1555553-62-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5915928
• PubChem ID: 81826660
• Update Time: 2025-05-25

4-methoxy-1-(4-methylphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(4-methylphenyl)butane-1,3-dione
• EN300-1126360
• AKOS020807880
• 1555553-62-2

• Inchi： 1S/C12H14O3/c1-9-3-5-10(6-4-9)12(14)7-11(13)8-15-2/h3-6H,7-8H2,1-2H3
• InChI Key： YYWXYIFIYVSQBK-UHFFFAOYSA-N
• SMILES： O(C)CC(CC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-methoxy-1-(4-methylphenyl)butane-1,3-dione

Comprehensive Overview of 4-methoxy-1-(4-methylphenyl)butane-1,3-dione (CAS No. 1555553-62-2)

4-methoxy-1-(4-methylphenyl)butane-1,3-dione (CAS No. 1555553-62-2) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This β-diketone derivative is characterized by its unique molecular structure, featuring a methoxy group and a methylphenyl moiety, which contribute to its versatile reactivity and potential applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, flavor and fragrance synthesis, and as a building block for advanced materials.

The compound's CAS No. 1555553-62-2 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, 4-methoxy-1-(4-methylphenyl)butane-1,3-dione, reflects its structural complexity, which includes a 1,3-diketone backbone. This structural motif is known for its ability to form stable chelates with metal ions, making it valuable in coordination chemistry and catalysis. Recent studies have highlighted its potential as a ligand in asymmetric synthesis, a topic of high interest in modern organic chemistry.

In the context of user-searched trends, questions like "What are the applications of 4-methoxy-1-(4-methylphenyl)butane-1,3-dione?" and "How is CAS No. 1555553-62-2 used in pharmaceuticals?" are frequently encountered. Addressing these, the compound's role in medicinal chemistry is particularly noteworthy. Its β-diketone framework is a common pharmacophore in bioactive molecules, contributing to antimicrobial, anti-inflammatory, and anticancer properties. This aligns with the growing demand for novel therapeutic agents and green chemistry solutions in drug development.

Another hot topic is the compound's potential in sustainable chemistry. With increasing emphasis on eco-friendly synthesis, researchers are investigating 4-methoxy-1-(4-methylphenyl)butane-1,3-dione as a precursor for biodegradable materials and renewable energy applications. Its derivatives have shown promise in organic photovoltaics and light-emitting diodes (LEDs), areas that are pivotal in the transition to clean energy technologies.

From a synthetic perspective, the compound's preparation often involves Claisen condensation or Michael addition reactions, which are staples in organic synthesis laboratories. Its methoxy and methylphenyl groups enhance its solubility in organic solvents, facilitating its use in multistep synthesis. These attributes make it a valuable tool for chemists working on complex molecule assembly and structure-activity relationship (SAR) studies.

In summary, 4-methoxy-1-(4-methylphenyl)butane-1,3-dione (CAS No. 1555553-62-2) is a multifaceted compound with broad applicability across scientific disciplines. Its relevance to cutting-edge research and industrial innovation ensures its continued prominence in chemical literature and commercial ventures. As exploration of its properties and applications expands, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, materials science, and environmental sustainability.